2-Methoxy-3-nitrobenzene-1-sulfonyl chloride

Specification

• CAS No.: 1261587-04-5
• Molecular Formula: C7H6ClNO5S
• Molecular Weight: 251.64 g/mol
• IUPAC Name: 2-methoxy-3-nitrobenzenesulfonyl chloride
• Standard InChI: InChI=1S/C7H6ClNO5S/c1-14-7-5(9(10)11)3-2-4-6(7)15(8,12)13/h2-4H,1H3
• Standard InChI Key: UXCAWMJDALMRIF-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC=C1S(=O)(=O)Cl)[N+](=O)[O-]
• Canonical SMILES: COC1=C(C=CC=C1S(=O)(=O)Cl)[N+](=O)[O-]

Introduction

Structure and Identification

2-Methoxy-3-nitrobenzene-1-sulfonyl chloride is an aromatic compound with multiple functional groups positioned strategically on a benzene ring. The compound is identified by several standardized descriptors and identifiers used in chemical databases and literature.

Chemical Identifiers

Identifier Type	Value
CAS Number	1261587-04-5
Chemical Formula	C₇H₆ClNO₅S
Molecular Weight	251.65 g/mol
MDL Number	MFCD18398364
PubChem CID	84707492
IUPAC Name	2-methoxy-3-nitrobenzenesulfonyl chloride

The compound's structural representation can be expressed through various notations that encode its molecular structure and connectivity.

Structural Notation	Value
Standard InChI	InChI=1S/C7H6ClNO5S/c1-14-7-5(9(10)11)3-2-4-6(7)15(8,12)13/h2-4H,1H3
InChI Key	UXCAWMJDALMRIF-UHFFFAOYSA-N
SMILES	COC1=C(C=CC=C1S(=O)(=O)Cl)N+[O-]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-methoxy-3-nitrobenzene-1-sulfonyl chloride is essential for its proper handling, storage, and application in chemical synthesis.

Physical Properties

The physical state and appearance of the compound provide important information for its identification and handling.

Property	Description
Appearance	Powder
Color	Not explicitly stated, but likely yellowish based on similar compounds
State at Room Temperature	Solid
Storage Temperature	Room Temperature

The compound is typically handled as a powder and can be stored at room temperature under appropriate conditions.

Chemical Properties

The chemical properties of 2-methoxy-3-nitrobenzene-1-sulfonyl chloride are influenced by its functional groups, particularly the reactive sulfonyl chloride moiety, the electron-withdrawing nitro group, and the electron-donating methoxy group.

Reagents	Conditions	Yield
2-methoxy-6-nitro-phenylamine, NaNO₂, HCl	-10°C to 0°C	Not specified
CuCl in conc. HCl	Room temperature followed by reflux	Not specified

The product is then purified by flash chromatography to afford the desired compound.

Applications and Uses

2-Methoxy-3-nitrobenzene-1-sulfonyl chloride has several potential applications based on its chemical structure and reactivity profile.

Organic Synthesis

Hazard Type	Classification
Signal Word	Warning
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P312-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501

The hazard statements indicate that the compound is:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Related Compounds and Derivatives

Several compounds structurally related to 2-methoxy-3-nitrobenzene-1-sulfonyl chloride may offer insights into its properties and applications.

Positional Isomers

2-Methoxy-4-nitrobenzenesulfonyl chloride (CAS: 21320-91-2) is a positional isomer where the nitro group is at the 4-position instead of the 3-position. This compound shares the same chemical formula (C₇H₆ClNO₅S) and molecular weight (251.64 g/mol) as 2-methoxy-3-nitrobenzene-1-sulfonyl chloride.

Properties of this related compound include:

• Appearance: Powder to crystal

• Color: White to light yellow

• Solubility: Soluble in toluene

• Sensitivity: Moisture sensitive

The slight difference in the position of the nitro group can lead to variations in chemical reactivity, physical properties, and potential applications.

Precursor and Derivative Compounds

2-Chloro-1-methoxy-3-nitrobenzene (CAS: 3970-39-6) is structurally related to the target compound and could potentially serve as a precursor in its synthesis. Information about its reduction to 2-chloro-3-methoxyaniline is provided in search result.

This reaction involves the reduction of the nitro group to an amino group using iron powder in a mixture of acetic acid and ethanol:

Reagents	Conditions	Yield
Iron powder, acetic acid, ethanol	Reflux for 3.5 h	100% (reported)

The product (2-chloro-3-methoxyaniline) is obtained as a yellow oil after appropriate workup procedures.